[(3-Methoxypyrrolidin-3-YL)methyl](methyl)amine

• CAS No.: 125032-89-5
• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 1-(3-methoxypyrrolidin-3-yl)-N-methylmethanamine
• InChI: InChI=1S/C7H16N2O/c1-8-5-7(10-2)3-4-9-6-7/h8-9H,3-6H2,1-2H3
• InChI Key: QKKGJYAFMUSLSB-UHFFFAOYSA-N
• Canonical SMILES: CNCC1(CCNC1)OC

Description

[(3-Methoxypyrrolidin-3-YL)methyl](methyl)amine is a useful research compound. Its molecular formula is C7H16N2O and its molecular weight is 144.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

8.4 g (20 mmol) of 80% strength 1-benzyl-3-benzylmethylaminomethyl-3-methoxypyrrolidine are dissolved in 100 ml of methanol, 4.4 ml of concentrated hydrochloric acid are added and the mixture is hydrogenated on 4 g of 10% strength Pd/active carbon at 80° C. and 120 bar. The catalyst is filtered off, the solution is concentrated, a solution of 3 g of KOH in 50 ml of methanol are added, KCL is filtered off and the solution is concentrated. The residue is taken up in CHCl3 again, the mixture is filtered, the solution is concentrated and the residue is distilled.

Synthesis routes and methods II

Procedure details

8.4 g (20 mmol) of 80% strength 1-benzyl-3-benzylmethylaminomethyl-3-methoxypyrrolidine are dissolved in 100 of methanol, 4.4 ml of concentrated hydrochloric acid are added and the mixture is hydrogenated on 4 g of 10% strength Pd/active carbon at 80° C. and 120 bar. The catalyst is filtered off, the solution is concentrated, a solution of 3 g of KOH in 50 ml of methanol are added, KCl is filtered off and the solution is concentrated. The residue is taken up in CHCl3 again, the mixture is filtered, the solution is concentrated and the residue is distilled.